![molecular formula C18H20FN3O2 B3804929 N-{3-[ethyl(pyridin-4-ylmethyl)amino]-3-oxopropyl}-4-fluorobenzamide](/img/structure/B3804929.png)
N-{3-[ethyl(pyridin-4-ylmethyl)amino]-3-oxopropyl}-4-fluorobenzamide
Overview
Description
N-{3-[ethyl(pyridin-4-ylmethyl)amino]-3-oxopropyl}-4-fluorobenzamide, also known as EYP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of N-{3-[ethyl(pyridin-4-ylmethyl)amino]-3-oxopropyl}-4-fluorobenzamide is not fully understood, but studies have suggested that it works by inhibiting the activity of certain enzymes and proteins involved in cell growth and proliferation. N-{3-[ethyl(pyridin-4-ylmethyl)amino]-3-oxopropyl}-4-fluorobenzamide has been found to induce apoptosis (programmed cell death) in cancer cells and inhibit angiogenesis (the formation of new blood vessels) in tumors.
Biochemical and Physiological Effects:
N-{3-[ethyl(pyridin-4-ylmethyl)amino]-3-oxopropyl}-4-fluorobenzamide has been found to have a low toxicity profile and is well-tolerated in animal studies. It has been shown to have a half-life of approximately 5 hours in rats and is rapidly metabolized and eliminated from the body. N-{3-[ethyl(pyridin-4-ylmethyl)amino]-3-oxopropyl}-4-fluorobenzamide has been found to have a moderate level of bioavailability, with approximately 40-50% of the compound being absorbed into the bloodstream.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-{3-[ethyl(pyridin-4-ylmethyl)amino]-3-oxopropyl}-4-fluorobenzamide in lab experiments is its low toxicity profile and high specificity for certain enzymes and proteins. This makes it a useful tool for studying the mechanisms of cancer cell growth and proliferation. However, one limitation of using N-{3-[ethyl(pyridin-4-ylmethyl)amino]-3-oxopropyl}-4-fluorobenzamide is its limited solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several potential future directions for research on N-{3-[ethyl(pyridin-4-ylmethyl)amino]-3-oxopropyl}-4-fluorobenzamide. One area of interest is the development of more efficient synthesis methods for N-{3-[ethyl(pyridin-4-ylmethyl)amino]-3-oxopropyl}-4-fluorobenzamide, which could increase its availability for research purposes. Another area of interest is the identification of other enzymes and proteins that N-{3-[ethyl(pyridin-4-ylmethyl)amino]-3-oxopropyl}-4-fluorobenzamide may target, which could lead to the development of new cancer treatments. Additionally, further studies are needed to determine the optimal dosage and administration methods for N-{3-[ethyl(pyridin-4-ylmethyl)amino]-3-oxopropyl}-4-fluorobenzamide in various experimental settings.
Scientific Research Applications
N-{3-[ethyl(pyridin-4-ylmethyl)amino]-3-oxopropyl}-4-fluorobenzamide has shown great potential in scientific research, particularly in the field of cancer treatment. Studies have shown that N-{3-[ethyl(pyridin-4-ylmethyl)amino]-3-oxopropyl}-4-fluorobenzamide has anti-tumor activity and can inhibit the growth of various cancer cells, including breast cancer, lung cancer, and liver cancer. N-{3-[ethyl(pyridin-4-ylmethyl)amino]-3-oxopropyl}-4-fluorobenzamide has also been found to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of chronic pain and inflammation.
properties
IUPAC Name |
N-[3-[ethyl(pyridin-4-ylmethyl)amino]-3-oxopropyl]-4-fluorobenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20FN3O2/c1-2-22(13-14-7-10-20-11-8-14)17(23)9-12-21-18(24)15-3-5-16(19)6-4-15/h3-8,10-11H,2,9,12-13H2,1H3,(H,21,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QKMJHVJRMITLSC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC1=CC=NC=C1)C(=O)CCNC(=O)C2=CC=C(C=C2)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20FN3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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